(4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate

• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol
• IUPAC Name: (4-oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate
• InChI: InChI=1S/C15H17N3O3/c19-14-12-8-4-5-9-13(12)16-17-18(14)10-21-15(20)11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2
• InChI Key: SUILEKBBLIRPOY-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)OCN2C(=O)C3=CC=CC=C3N=N2

Description

(4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate, also known as KMUP-1, is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate is not fully understood, but it has been shown to modulate various signaling pathways and cellular processes. In neuroscience, (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate has been shown to activate the Akt and ERK signaling pathways, which are involved in cell survival and growth. In cardiovascular disease research, (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate has been shown to activate the PI3K/Akt and Nrf2 signaling pathways, which are involved in antioxidant and anti-inflammatory responses. In cancer research, (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate has been shown to inhibit the NF-κB and STAT3 signaling pathways, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects
(4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate has been shown to have various biochemical and physiological effects in different research fields. In neuroscience, (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate has been shown to protect neurons from oxidative stress and apoptosis. In cardiovascular disease research, (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate has been shown to reduce myocardial infarct size and improve cardiac function. In cancer research, (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate has been shown to induce apoptosis and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

(4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate has several advantages for lab experiments, including its stability and solubility in aqueous solutions. However, its high cost and limited availability may be a limitation for some researchers.

Future Directions

There are several future directions for the study of (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate. In neuroscience, further research could explore the potential of (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate in the treatment of neurodegenerative diseases. In cardiovascular disease research, further research could explore the potential of (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate in the development of new therapies for heart disease. In cancer research, further research could explore the potential of (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate in combination with other cancer therapies. Additionally, further research could explore the underlying mechanisms of action of (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate in different research fields.
Conclusion
In conclusion, (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate is a chemical compound that has potential applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate in different research fields.

Synthesis Methods

(4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate can be synthesized through a multistep process starting with the reaction of 2-aminobenzoic acid with ethyl acetoacetate to form 2-ethyl-3-(2-aminophenyl)-2,3-dihydro-1,3-benzothiazole-4-carboxylic acid. This compound is then reacted with thionyl chloride to form 2-ethyl-3-(2-chlorophenyl)-2,3-dihydro-1,3-benzothiazole-4-carbonyl chloride. The final step involves reacting this compound with cyclohexanecarboxylic acid to form (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate.

Scientific Research Applications

(4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate has been studied for its potential applications in various scientific research fields, including neuroscience, cardiovascular disease, and cancer research. In neuroscience, (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cardiovascular disease research, (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate has been shown to have cardioprotective effects and may have potential applications in the treatment of heart disease. In cancer research, (4-Oxo-1,2,3-benzotriazin-3-yl)methyl cyclohexanecarboxylate has been shown to have antitumor effects and may have potential applications in the development of cancer therapies.